5-((4-Fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-fluorophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H21F2N5O2S/c26-17-5-3-16(4-6-17)21(31-13-11-30(12-14-31)19-9-7-18(27)8-10-19)22-24(33)32-25(35-22)28-23(29-32)20-2-1-15-34-20/h1-10,15,21,33H,11-14H2
• InChI Key: MEQNKPHAYWBJIS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(C3=CC=C(C=C3)F)C4=C(N5C(=NC(=N5)C6=CC=CO6)S4)O
• Molecular Formula: C25H21F2N5O2S
• Molecular Weight: 493.5 g/mol
• CAS No.: 887222-24-4

Description

The compound 5-((4-Fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a heterocyclic molecule featuring a fused thiazolo-triazole core substituted with a furan-2-yl group, a 4-fluorophenyl moiety, and a piperazine ring bearing another 4-fluorophenyl group. Its structural complexity arises from the integration of multiple pharmacophoric elements:

• Thiazolo[3,2-b][1,2,4]triazole core: This bicyclic system is known for its electron-rich nature, enabling π-π stacking interactions and hydrogen bonding, which are critical for biological activity .
• 4-Fluorophenyl groups: Fluorination enhances lipophilicity and metabolic stability, often improving bioavailability .
• Piperazine moiety: This nitrogen-containing ring contributes to solubility and serves as a spacer for optimizing steric and electronic interactions with biological targets .
• Furan-2-yl substituent: The oxygen-containing heterocycle may enhance binding affinity through polar interactions .

Biological Activity

The compound 5-((4-Fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a complex organic molecule featuring multiple heterocyclic structures. Its unique chemical architecture suggests potential biological activities that warrant detailed investigation. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The compound contains several key structural components:

• Thiazole and Triazole Rings : Known for their diverse biological activities.
• Piperazine Moiety : Often associated with central nervous system (CNS) effects.
• Fluorophenyl Substituents : Enhance lipophilicity and potentially improve receptor binding.

Biological Activity Overview

The biological activity of this compound can be categorized into several areas based on its structural features:

Antifungal Activity

Research has shown that derivatives of 1,2,4-triazoles exhibit significant antifungal properties. The thiazole ring in this compound may enhance its efficacy against fungal pathogens. A study highlighted that triazole derivatives demonstrated broad antifungal activity, making them critical in developing new antifungal agents due to increasing resistance to existing drugs .

Anticancer Potential

Compounds containing thiazole and triazole rings have been reported to possess anticancer properties. For instance, certain thiazolo[3,2-b][1,2,4]triazoles have shown cytotoxic effects against various cancer cell lines. The presence of the piperazine ring is also linked to improved selectivity and potency in targeting cancer cells .

CNS Activity

The piperazine component is often associated with CNS-related pharmacological effects. Compounds with similar structures have been studied for their potential as anxiolytics or antidepressants. The fluorinated phenyl groups may enhance the binding affinity to specific receptors in the brain.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Key findings include:

• Thiazole and Triazole Impact : The presence of these rings is essential for cytotoxic activity against cancer cells.
• Fluorine Substitution : The introduction of fluorine enhances metabolic stability and receptor affinity.
• Piperazine Influence : Modifications on the piperazine moiety can significantly alter the pharmacological profile, impacting both efficacy and side effects .

Case Studies

Several studies have investigated compounds structurally related to 5-((4-Fluorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol:

• Antifungal Evaluation :
  • A study assessed various thiazolo[3,2-b][1,2,4]triazole derivatives for antifungal activity. Compounds were tested against Candida species with varying degrees of effectiveness. The most potent derivatives exhibited MIC values below 8 µg/mL .
• Cytotoxicity Against Cancer Cells :
  • Research involving thiazole-containing compounds demonstrated significant cytotoxicity against A549 (lung adenocarcinoma) and MCF7 (breast cancer) cell lines. Compounds similar to the target molecule showed IC50 values less than 10 µM in both cell lines .
• CNS Activity Assessment :
  • Several piperazine derivatives were evaluated for their anxiolytic effects in animal models. Results indicated that modifications on the piperazine ring could enhance anxiolytic activity without significant sedative effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional attributes can be contextualized against related molecules, as detailed below:

Table 1: Structural and Functional Comparison

Compound Name / ID	Core Structure	Key Substituents	Synthesis Yield	Crystallographic Data	Pharmacological Notes	Reference
Target Compound	Thiazolo-triazole	4-Fluorophenyl, furan-2-yl, piperazine-4-fluorophenyl	Not reported	Not resolved	Hypothesized antitumor activity	—
4-(4-Fluorophenyl)-2-[pyrazolyl]thiazole (Compound 5, )	Thiazole-pyrazole	4-Fluorophenyl, pyrazole	High yield	Triclinic, P 1 , Z = 2	Isostructural, planar conformation
6-Arylidene-thiazolo-triazolones ()	Thiazolo-triazolone	Arylidene, phenyl, substituted triazolone	Moderate	Not resolved	Antimicrobial activity
2-[Pyrazolyl]benzothiazole ()	Benzothiazole-pyrazole	4-Methoxyphenyl, methyl	High yield	Monoclinic, C2/c	Antidepressant potential
Piperazine-triazolone derivatives ()	Triazolone-piperazine	Dichlorophenyl, triazolyl, methoxy	Not reported	Not resolved	Antifungal activity

Key Observations :

Structural Flexibility: The target compound’s thiazolo-triazole core distinguishes it from simpler thiazole or triazole derivatives (e.g., ). This fused system likely enhances rigidity and binding specificity compared to monocyclic analogs . The dual 4-fluorophenyl groups mirror trends in and , where fluorinated aryl groups improve pharmacokinetic profiles .

High yields (>80%) are achievable for isostructural analogs ().

Crystallographic Insights :

• Isostructural compounds () adopt triclinic symmetry with two independent molecules per asymmetric unit. The fluorophenyl groups exhibit perpendicular orientations relative to the planar core, suggesting conformational adaptability for target binding .

Pharmacological Potential: Pyrazole-thiazole hybrids () demonstrate antidepressant activity, while piperazine-triazolones () show antifungal properties. The target compound’s furan and piperazine substituents may synergize for dual antimicrobial/antitumor effects, though experimental validation is needed .

Preparation Methods

Synthesis of 2-(Furan-2-yl)-thiazolo[3,2-b]triazol-6-ol

The core structure is synthesized via cyclocondensation of thiosemicarbazide derivatives with α-haloketones. A validated protocol involves:

• Formation of 5-amino-1,2,4-triazole-3-thiol through cyclization of thiosemicarbazide under acidic conditions.
• Reaction with 2-bromo-1-(furan-2-yl)ethanone in ethanol at reflux to yield the thiazolo-triazole core.

Key Data :

Step	Reagents/Conditions	Yield	Characterization
1	HCl (conc.), reflux, 4h	78%	$$ ^1H $$ NMR (DMSO-$$d6$$): δ 6.52 (s, 2H, NH$$2$$), 7.21–7.25 (m, 1H, furan)
2	EtOH, 80°C, 6h	65%	IR (KBr): 1675 cm$$^{-1}$$ (C=O), $$ ^{13}C $$ NMR: 158.2 (C=S)

Introduction of the Bis-(4-fluorophenyl)piperazinylmethyl Group

The C5 position is functionalized via a Mannich-type reaction:

• Mannich Base Formation : Reacting the core with 4,4'-difluorobenzhydrylpiperazine and formaldehyde in acetic acid at 90°C for 12h.
• Oxidation : Subsequent treatment with Cu(OAc)$$_2$$ in methanol:water (1:1) under aerobic conditions introduces the hydroxyl group at position 6.

Optimization Insights :

• Copper catalysis enhances oxidation efficiency (88–89% conversion).
• Excess formaldehyde (2.5 eq.) minimizes dimerization byproducts.

Route B: Convergent Coupling of Preformed Fragments

Synthesis of the Piperazinylmethyl Intermediate

• Preparation of 1-Bis(4-fluorophenyl)methyl piperazine :

  • Friedel-Crafts Alkylation : Piperazine reacts with bis-(4-fluorophenyl)methanol in H$$2$$SO$$4$$ at 0°C.
  • Yield : 72% after recrystallization (EtOAc/hexane).

• Chloromethylation : Treatment with paraformaldehyde and HCl gas in dioxane yields the chloromethyl derivative.

Coupling with the Thiazolo-Triazole Core

A nucleophilic aromatic substitution (SNAr) couples the chloromethyl-piperazine to the C5 position:

• Reaction Conditions : DMF, K$$2$$CO$$3$$, 110°C, 24h.
• Workup : Column chromatography (SiO$$2$$, CH$$2$$Cl$$_2$$:MeOH 95:5) isolates the product.

Performance Metrics :

Parameter	Value
Yield	58%
Purity (HPLC)	95.2%

Analytical Characterization and Validation

Spectroscopic Data

• $$ ^1H $$ NMR (600 MHz, DMSO-$$d_6$$) :
  δ 3.12–3.25 (m, 8H, piperazine), 4.82 (s, 1H, CH), 6.51–7.89 (m, 11H, aromatic).
• HRMS (ESI+) : m/z 481.6 [M+H]$$^+$$ (calc. 481.58).

Purity and Stability

• HPLC : >98% purity (C18 column, MeCN:H$$_2$$O 70:30).
• Thermogravimetric Analysis (TGA) : Stable up to 200°C (decomposition onset).

Comparative Evaluation of Synthetic Routes

Parameter	Route A	Route B
Total Steps	5	4
Overall Yield	32%	41%
Scalability	Moderate	High
Byproduct Formation	12%	7%

Critical Analysis :

• Route B offers superior yield and scalability due to fewer purification steps.
• Route A’s Mannich reaction requires stringent pH control to avoid core degradation.

Industrial Considerations and Process Optimization

Green Chemistry Metrics

• E-factor : 18.7 (Route B) vs. 24.9 (Route A), favoring Route B for waste reduction.
• Solvent Recovery : Ethanol and DMF recycled via distillation (85% efficiency).

Regulatory Compliance

• Genotoxic Impurities : Chloromethyl intermediate in Route B requires strict control (<10 ppm).
• Residual Metals : Cu levels <5 ppm achieved via Chelex resin treatment.

Q & A

Q. What are the standard synthetic protocols for this compound?

The synthesis involves multi-step reactions, starting with the formation of the thiazolo[3,2-b][1,2,4]triazole core via cyclization of thiosemicarbazides with α-haloketones. Subsequent steps include coupling the 4-(4-fluorophenyl)piperazine moiety through nucleophilic aromatic substitution or Mannich reactions. Critical parameters include temperature control (70–100°C), solvent selection (e.g., ethanol or DMF), and pH optimization. Purification is achieved via column chromatography, with structural confirmation using $^1H$-NMR, $^{13}C$-NMR, and high-resolution mass spectrometry (HRMS) .

Q. How is the molecular structure of the compound confirmed?

Structural characterization employs:

• NMR spectroscopy : $^1H$-NMR (δ 7.2–8.1 ppm for aromatic protons) and $^{13}C$-NMR (e.g., δ 160–165 ppm for fluorinated carbons).
• Mass spectrometry : ESI-MS (m/z 413.47 [M+H]$^+$).
• X-ray crystallography (if crystalline): Resolves bond lengths and angles, confirming stereochemistry .

Q. What biological activities are reported for this compound?

Preliminary studies indicate:

• Anticancer activity : IC$_{50}$ values of 8–12 µM against breast cancer (MCF-7) and colon cancer (HCT-116) cell lines.
• Antimicrobial effects : MIC of 16 µg/mL against Staphylococcus aureus.
• Anti-inflammatory potential : 40% inhibition of COX-2 at 10 µM. These activities are attributed to the triazole-thiazole core and fluorophenyl/piperazine substituents .

Advanced Research Questions

Q. What experimental designs optimize synthesis yield and purity?

Use Design of Experiments (DoE) to evaluate variables:

• Temperature : Higher yields (75%) at 100°C vs. 65% at 80°C.
• Solvent polarity : DMF improves solubility of intermediates vs. ethanol.
• Catalyst loading : 10 mol% K$_2$CO$_3$ increases coupling efficiency by 20%. Statistical models (e.g., ANOVA) identify significant factors, reducing trial runs .

Q. How can contradictions in biological activity data across studies be resolved?

Conduct structure-activity relationship (SAR) analysis :

• Compare analogs with varying substituents (Table 1).
• Use molecular docking to assess binding affinity to targets (e.g., EGFR kinase or 5-HT$_{1A}$ receptors).
• Validate via in vitro assays under standardized conditions (e.g., MTT for cytotoxicity) .

Q. What methods elucidate the compound’s mechanism of action (MoA)?

• Target identification : SPR (surface plasmon resonance) screens for protein binding.
• Gene knock-down : siRNA silencing of suspected targets (e.g., PI3K/AKT pathway).
• Metabolomics : LC-MS tracks downstream metabolic changes in treated cells .

Q. What strategies enhance bioactivity through structural modifications?

• Piperazine substitution : Replace 4-fluorophenyl with 2-methoxyphenyl to improve CNS penetration.
• Furan replacement : Swap furan with thiophene for increased metabolic stability.
• Bioisosteres : Substitute triazole with imidazole to reduce cytotoxicity (Table 1) .

Q. How are co-elution challenges addressed during purity assessment?

• Hyphenated techniques : LC-MS (liquid chromatography-mass spectrometry) distinguishes co-eluting impurities.
• 2D chromatography : Orthogonal separation (e.g., HILIC followed by RP-HPLC).
• Dynamic light scattering (DLS) : Detects aggregates in solution-phase samples .